N-[1-(3,4-dimethoxyphenyl)ethyl]thiophene-3-carboxamide

• IUPAC Name: N-[1-(3,4-dimethoxyphenyl)ethyl]thiophene-3-carboxamide
• InChI: InChI=1S/C15H17NO3S/c1-10(16-15(17)12-6-7-20-9-12)11-4-5-13(18-2)14(8-11)19-3/h4-10H,1-3H3,(H,16,17)
• InChI Key: MHGBSWCOJGTQLL-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=C(C=C1)OC)OC)NC(=O)C2=CSC=C2
• Molecular Formula: C15H17NO3S
• Molecular Weight: 291.4 g/mol

Description

N-[1-(3,4-dimethoxyphenyl)ethyl]thiophene-3-carboxamide, also known as URB597, is a selective inhibitor of fatty acid amide hydrolase (FAAH), an enzyme that breaks down the endocannabinoid anandamide. Anandamide is a neurotransmitter that plays a role in pain regulation, mood, and appetite. By inhibiting FAAH, URB597 increases the levels of anandamide in the brain, leading to potential therapeutic benefits.

Mechanism of Action

N-[1-(3,4-dimethoxyphenyl)ethyl]thiophene-3-carboxamide works by inhibiting FAAH, which breaks down anandamide. Anandamide is an endocannabinoid that binds to cannabinoid receptors in the brain, leading to a variety of physiological effects. By inhibiting FAAH, N-[1-(3,4-dimethoxyphenyl)ethyl]thiophene-3-carboxamide increases the levels of anandamide in the brain, leading to potential therapeutic benefits.
Biochemical and Physiological Effects
N-[1-(3,4-dimethoxyphenyl)ethyl]thiophene-3-carboxamide has been shown to increase levels of anandamide in the brain, leading to a variety of physiological effects. Anandamide binds to cannabinoid receptors in the brain, leading to effects such as pain relief, mood improvement, and appetite regulation.

Advantages and Limitations for Lab Experiments

One advantage of N-[1-(3,4-dimethoxyphenyl)ethyl]thiophene-3-carboxamide is its selectivity for FAAH, which allows for targeted inhibition of this enzyme without affecting other pathways. However, N-[1-(3,4-dimethoxyphenyl)ethyl]thiophene-3-carboxamide has a short half-life and may require multiple doses to achieve therapeutic effects. Additionally, N-[1-(3,4-dimethoxyphenyl)ethyl]thiophene-3-carboxamide may have off-target effects on other enzymes, which could limit its usefulness in certain experiments.

Future Directions

Future research on N-[1-(3,4-dimethoxyphenyl)ethyl]thiophene-3-carboxamide could focus on its potential therapeutic effects in a variety of conditions, including pain, anxiety, depression, and addiction. Additionally, further studies could explore the potential use of N-[1-(3,4-dimethoxyphenyl)ethyl]thiophene-3-carboxamide in combination with other drugs or therapies to enhance its effects. Finally, research could focus on developing more potent and selective FAAH inhibitors with longer half-lives to improve their therapeutic potential.

Synthesis Methods

N-[1-(3,4-dimethoxyphenyl)ethyl]thiophene-3-carboxamide can be synthesized using a multi-step process involving the reaction of 3,4-dimethoxybenzylamine with 2-bromoethyl thiophene-3-carboxylate, followed by a series of chemical reactions to produce the final product.

Scientific Research Applications

N-[1-(3,4-dimethoxyphenyl)ethyl]thiophene-3-carboxamide has been studied for its potential therapeutic effects in a variety of conditions, including pain, anxiety, depression, and addiction. In animal studies, N-[1-(3,4-dimethoxyphenyl)ethyl]thiophene-3-carboxamide has been shown to reduce pain and inflammation, improve mood, and decrease drug-seeking behavior.